Cas no 25414-26-0 (9,10-Phenanthrenedione, 1,8-dihydroxy-2-methyl-3-(4-methyl-1-oxopentyl)-)

9,10-Phenanthrenedione, 1,8-dihydroxy-2-methyl-3-(4-methyl-1-oxopentyl)- structure
25414-26-0 structure
Product Name:9,10-Phenanthrenedione, 1,8-dihydroxy-2-methyl-3-(4-methyl-1-oxopentyl)-
CAS No:25414-26-0
MF:C21H20O5
MW:352.380506515503
CID:260518
Update Time:2024-02-29

9,10-Phenanthrenedione, 1,8-dihydroxy-2-methyl-3-(4-methyl-1-oxopentyl)- Chemical and Physical Properties

Names and Identifiers

    • 9,10-Phenanthrenedione,1,8-dihydroxy-2-methyl-3-(4-methyl-1-oxopentyl)-
    • Phenanthrenequinone,1,8-dihydroxy-2-methyl-3-(4-methylvaleryl)- (7CI,8CI)
    • Piloquinone
    • UJTRABFYSZAGLW-UHFFFAOYSA-N
    • 9,10-Phenanthrenedione, 1,8-dihydroxy-2-methyl-3-(4-methyl-1-oxopentyl)-
    • Inchi: 1S/C21H20O5/c1-10(2)7-8-15(22)13-9-14-12-5-4-6-16(23)17(12)20(25)21(26)18(14)19(24)11(13)3/h4-6,9-10,23-24H,7-8H2,1-3H3
    • InChI Key: UJTRABFYSZAGLW-UHFFFAOYSA-N
    • SMILES: OC1C(C)=C(C=C2C3C=CC=C(C=3C(C(C2=1)=O)=O)O)C(CCC(C)C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 583
  • Topological Polar Surface Area: 91.7

9,10-Phenanthrenedione, 1,8-dihydroxy-2-methyl-3-(4-methyl-1-oxopentyl)- Related Literature

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